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Compound of Interest

Compound Name: N-Cbz-guanidine

Cat. No.: B2422506 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of N,N'-Bis(benzyloxycarbonyl)guanidine, a

key reagent in synthetic chemistry, particularly for the guanidinylation of amines. This document

is intended for researchers, scientists, and professionals in drug development and medicinal

chemistry, offering a centralized resource for its synonyms, chemical identifiers, properties, and

applications.

Chemical Identity and Synonyms
N,N'-Bis(benzyloxycarbonyl)guanidine is a protected form of guanidine where two of the

nitrogen atoms are capped with benzyloxycarbonyl (Cbz or Z) groups. This protection strategy

enhances the compound's utility as a guanidinylating agent by moderating its reactivity and

improving its handling characteristics. The systematic identification of this compound is crucial

for accurate sourcing and application in experimental settings.
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Identifier Type Value

CAS Number 10065-79-9

Molecular Formula C17H17N3O4

Molecular Weight 327.34 g/mol

IUPAC Name dibenzyl (iminomethylene)bis(carbamate)

Synonyms
1,3-Bis(benzyloxycarbonyl)guanidine, Di-Cbz-

guanidine

MDL Number MFCD13180465

InChI

1S/C17H17N3O4/c18-15(19-16(21)23-11-13-7-

3-1-4-8-13)20-17(22)24-12-14-9-5-2-6-10-

14/h1-10H,11-12H2,(H3,18,19,20,21,22)

InChI Key WUPOXNUSSFCSGV-UHFFFAOYSA-N

SMILES O=C(NC(=N)NC(=O)OCc1ccccc1)OCc1ccccc1

Physicochemical Properties
The physical and chemical properties of N,N'-Bis(benzyloxycarbonyl)guanidine are essential for

its proper storage, handling, and use in chemical reactions. While detailed experimental data

from suppliers like Sigma-Aldrich is limited, some general properties can be inferred from

available information.

Property Value

Physical Form Solid, typically a white powder

Purity Typically >97%

Storage Keep in a dark place, inert atmosphere, 2-8°C

Synthesis and Guanidinylation Reactions
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N,N'-Bis(benzyloxycarbonyl)guanidine serves as a valuable reagent for the introduction of a

protected guanidinyl group onto primary and secondary amines. This transformation is a key

step in the synthesis of various biologically active molecules, including peptide and

peptidomimetic analogs of arginine. The benzyloxycarbonyl protecting groups can be removed

under specific conditions, typically catalytic hydrogenation, to unveil the free guanidinium

group.

General Experimental Workflow
The following diagram illustrates a typical workflow for a guanidinylation reaction using N,N'-

Bis(benzyloxycarbonyl)guanidine.

To cite this document: BenchChem. [N,N'-Bis(benzyloxycarbonyl)guanidine: A
Comprehensive Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2422506#n-
benzyloxycarbonylguanidine-synonyms-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b2422506#n-benzyloxycarbonylguanidine-synonyms-and-identifiers
https://www.benchchem.com/product/b2422506#n-benzyloxycarbonylguanidine-synonyms-and-identifiers
https://www.benchchem.com/product/b2422506#n-benzyloxycarbonylguanidine-synonyms-and-identifiers
https://www.benchchem.com/product/b2422506#n-benzyloxycarbonylguanidine-synonyms-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2422506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2422506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2422506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

